Cas no 69441-81-2 (3-(3-hydroxypropyl)cyclohexan-1-one)
69441-81-2 structure
Product Name:3-(3-hydroxypropyl)cyclohexan-1-one
CAS No:69441-81-2
MF:C9H16O2
MW:156.222143173218
CID:1736755
PubChem ID:12201700
Update Time:2025-04-21
3-(3-hydroxypropyl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-hydroxypropyl)cyclohexan-1-one
- 3-(3-hydroxy-propyl)-cyclohexan-1-one
- CTK9A1413
- 3-(3-hydroxypropyl)cyclohexanone
- 3-(3-hydroxy-n-propyl)cyclohexanone
- I14-21568
- 69441-81-2
- AKOS006324779
- DTXSID90480251
-
- Inchi: 1S/C9H16O2/c10-6-2-4-8-3-1-5-9(11)7-8/h8,10H,1-7H2
- InChI Key: PEWQRKWSEQMBKG-UHFFFAOYSA-N
- SMILES: O=C1CCCC(CCCO)C1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
3-(3-hydroxypropyl)cyclohexan-1-one Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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